Cas no 1806975-60-9 (Methyl 4-bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 4-bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-3-acetate
• CAS No: 1806975-60-9
• MF: C₁₀H₉BrClF₂NO₂
• MW: 328.537768125534
• CID: 4867564
• Update Time: 2025-07-16

Methyl 4-bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H9BrClF2NO2/c1-17-9(16)2-5-6(11)3-7(10(13)14)15-8(5)4-12/h3,10H,2,4H2,1H3
• InChI Key： WQTGJTUOQLUVCZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)N=C(CCl)C=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-3-acetate

Methyl 4-bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1806975-60-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-3-acetate, identified by its CAS number 1806975-60-9, is a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex diseases such as cancer and neurological disorders. The unique structural features of this pyridine derivative, including the presence of bromo, chloromethyl, and difluoromethyl substituents, make it a valuable building block for medicinal chemists.

The< strong>pyridine core of Methyl 4-bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-3-acetate is a well-established pharmacophore in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. The< strong>bromo substituent at the 4-position provides a handle for further functionalization via cross-coupling reactions, while the< strong>chloromethyl group at the 2-position allows for nucleophilic substitution, enabling the introduction of diverse side chains. Additionally, the< strong>difluoromethyl group at the 6-position enhances metabolic stability and binding affinity, making this compound an attractive candidate for developing novel therapeutics.

In recent years, there has been a surge in research focused on exploiting fluorinated compounds in drug design. The incorporation of< strong>fluorine atoms into molecular structures has been shown to improve pharmacokinetic properties, including bioavailability and resistance to enzymatic degradation. Methyl 4-bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-3-acetate exemplifies this trend, as its< strong>difluoromethyl moiety contributes to its overall efficacy and selectivity. Studies have demonstrated its utility in generating potent inhibitors of kinases and other targets implicated in cancer progression.

The< strong>chloromethyl functionality in Methyl 4-bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-3-acetate is particularly noteworthy, as it enables the facile introduction of amine-containing groups through reductive amination or nucleophilic addition reactions. This versatility has been leveraged in the development of small-molecule inhibitors that disrupt critical signaling pathways in diseases such as diabetes and inflammation. For instance, researchers have utilized this intermediate to synthesize analogs of Janus kinase (JAK) inhibitors, which have shown promise in preclinical studies for treating autoimmune disorders.

The< strong>bromo substituent at the 4-position of the pyridine ring offers another layer of synthetic flexibility. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, can be employed to introduce aryl or heteroaryl groups at this position. Such modifications have been instrumental in generating libraries of compounds with enhanced binding affinity and reduced toxicity. Recent advances in catalytic systems have further streamlined these reactions, making them more efficient and scalable for industrial applications.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. Pyridines are among the most frequently encountered heterocycles in approved drugs due to their favorable electronic properties and biological activity. Methyl 4-bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-3-acetate represents an excellent example of how a single intermediate can be used to generate multiple drug candidates with distinct mechanisms of action. Its structural features allow for rapid diversification through various chemical transformations while maintaining core pharmacophoric elements essential for biological activity.

In conclusion, Methyl 4-bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1806975-60-9) is a multifaceted intermediate with significant potential in pharmaceutical synthesis. Its unique combination of bromo, chloromethyl, and difluoromethyl substituents provides chemists with ample opportunities to design novel therapeutics targeting a wide range of diseases. As research continues to uncover new applications for fluorinated compounds and advanced synthetic methodologies, this compound is poised to play an increasingly important role in the development of next-generation drugs.